5-[2-(4-bromophenyl)-2-oxoethyl]-4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 5-[2-(4-bromophenyl)-2-oxoethyl]-4,6-dimethyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C16H13BrN2OS/c1-9-13(10(2)19-16(21)14(9)8-18)7-15(20)11-3-5-12(17)6-4-11/h3-6H,7H2,1-2H3,(H,19,21)
• InChI Key: WSDZZIMOZWBUOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=S)NC(=C1CC(=O)C2=CC=C(C=C2)Br)C)C#N
• Molecular Formula: C16H13BrN2OS
• Molecular Weight: 361.3 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a bromophenyl group, a dihydropyridine ring, and a thioxo group. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the dihydropyridine ring and the introduction of the bromophenyl and thioxo groups. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The dihydropyridine ring, for example, is a six-membered ring with alternating double and single bonds, which gives it aromatic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, while the thioxo group could participate in redox reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and polarity.

Mechanism of Action

The biological activity of this compound would depend on its interactions with biological targets. For instance, bromophenyl groups are known to interact with various proteins and enzymes.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This might include avoiding dust formation, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

The potential applications of this compound would depend on its biological activity. Given its structural features, it could be of interest in the development of new pharmaceuticals or biologically active compounds.